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Compound of Interest

Compound Name: 3-Acetyl-1-propanol

Cat. No.: B125399

An In-Depth Technical Guide to y-Acetylpropanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

y-Acetylpropanol, also known as 5-hydroxy-2-pentanone, is a bifunctional organic compound
featuring both a ketone and a primary alcohol. This guide provides a comprehensive overview
of its chemical properties, synthesis, and analytical methodologies. With its utility as a key
intermediate in the synthesis of vital compounds such as vitamin B1 and antimalarial drugs, a
thorough understanding of y-acetylpropanol is crucial for professionals in chemical synthesis
and drug development. This document details experimental protocols and presents data in a
structured format to facilitate research and application.

Chemical and Physical Properties

y-Acetylpropanol is a colorless liquid at room temperature. Its bifunctional nature, containing
both a carbonyl group and a hydroxyl group, dictates its chemical reactivity and physical
properties.
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Property Value Reference
CAS Number 1071-73-4 [1]
Molecular Formula CsH1002 [1]
Molecular Weight 102.13 g/mol [1]
Boiling Point 209 °C at 760 mmHg
Density 1.007 g/mL at 25 °C
N Miscible with water, soluble in
Solubility
ethanol and ether
5-Hydroxy-2-pentanone, 3-
Synonyms Acetyl-1-propanol, Acetopropyl  [1]

alcohol

Synthesis of y-Acetylpropanol

The primary industrial synthesis of y-acetylpropanol involves the acid-catalyzed ring-opening of
2-methylfuran. This method is favored for its relatively low cost and environmentally friendly
process.

Experimental Protocol: Ring-Opening of 2-Methylfuran

This protocol is based on a patented method for the preparation of y-acetylpropanol.[2]

Materials:

2-Methylfuran

Water

Concentrated Hydrochloric Acid

Palladium on Carbon (Pd/C) catalyst

Nitrogen gas
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e Hydrogen gas

o Reactor vessel equipped with heating, cooling, and stirring capabilities

o Pressure filter press

Procedure:

o Charge the reactor with 200 kg of 2-methylfuran, 200 kg of water, 2 kg of concentrated
hydrochloric acid, and 5 kg of palladium on carbon catalyst.

e Purge the reactor with nitrogen gas to remove any residual air.

o Subsequently, purge the reactor with hydrogen gas.

e Maintain the reaction temperature between 25-30 °C while continuously feeding hydrogen
gas into the reactor.

e The reaction is complete when hydrogen uptake ceases.

o Upon completion, stop the heating and cool the reactor.

e Remove the palladium on carbon catalyst from the reaction mixture using a pressure filter
press.

» Neutralize the filtrate and remove the resulting salt by filtration.

e The resulting solution contains y-acetylpropanol, which can be further purified by distillation.
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Synthesis Workflow of y-Acetylpropanol
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GC-MS Analytical Workflow for y-Acetylpropanol
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Industrial Synthesis Logic for Thiamine Precursor

Thiazole Moiety Synthesis (Industrial)

y-Acetylpropanol

Pyrimidine Precursors El'hiazole Intermediates)

Pyrimidine Moiety Synthesis

methylpyrimidine pyrophosphate (HMP-PP) phosphate (THZ-P)

4-amino-5-hydroxymethyl-2- E‘.-methyl-5-(B-hydroxyethyl)thiazola

Coupling and Phosphorylation

Coupling Reaction

Thiamine Monophosphate (ThMP)

Phosphorylation

Thiamine Diphosphate (ThDP)
(Active Vitamin B1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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